Cas no 2228539-05-5 (5-(dimethylamino)methyl-1,3-thiazole-2-sulfonamide)

• Product Name: 5-(dimethylamino)methyl-1,3-thiazole-2-sulfonamide
• CAS No: 2228539-05-5
• MF: C₆H₁₁N₃O₂S₂
• MW: 221.300438165665
• CID: 6012362
• PubChem ID: 165701475
• Update Time: 2025-06-12

5-(dimethylamino)methyl-1,3-thiazole-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(dimethylamino)methyl-1,3-thiazole-2-sulfonamide
• 5-[(dimethylamino)methyl]-1,3-thiazole-2-sulfonamide
• EN300-2001964
• 2228539-05-5

• Inchi： 1S/C6H11N3O2S2/c1-9(2)4-5-3-8-6(12-5)13(7,10)11/h3H,4H2,1-2H3,(H2,7,10,11)
• InChI Key： YPRLRSBNLBDXHJ-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CN(C)C)S(N)(=O)=O

Computed Properties

• Exact Mass: 221.02926895g/mol
• Monoisotopic Mass: 221.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 113Ų

Additional information on 5-(dimethylamino)methyl-1,3-thiazole-2-sulfonamide

Research Brief on 5-(Dimethylamino)methyl-1,3-thiazole-2-sulfonamide (CAS: 2228539-05-5): Recent Advances and Applications

5-(Dimethylamino)methyl-1,3-thiazole-2-sulfonamide (CAS: 2228539-05-5) is a thiazole-based sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including infectious diseases, cancer, and neurological disorders. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The compound's structural features, particularly the thiazole ring and sulfonamide moiety, contribute to its diverse pharmacological properties. Recent research has demonstrated its efficacy as a carbonic anhydrase inhibitor, a property that has been leveraged in the design of antiglaucoma and anticancer agents. Additionally, its ability to modulate enzyme activity and interact with biological targets has made it a promising candidate for further drug development. Studies published in the past year have also investigated its pharmacokinetic profile and toxicity, providing critical insights into its safety and efficacy.

One of the most notable advancements involves the use of 5-(dimethylamino)methyl-1,3-thiazole-2-sulfonamide in combination therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its synergistic effects with existing anticancer drugs, enhancing tumor suppression while minimizing side effects. Another study highlighted its potential as an antimicrobial agent, showing significant activity against drug-resistant bacterial strains. These findings underscore the compound's versatility and its potential to address unmet medical needs.

In conclusion, 5-(dimethylamino)methyl-1,3-thiazole-2-sulfonamide (CAS: 2228539-05-5) represents a promising scaffold for drug discovery and development. Its multifaceted biological activities, combined with recent advancements in synthetic and analytical techniques, position it as a valuable tool for researchers in the chemical biology and pharmaceutical industries. Future studies should focus on optimizing its therapeutic potential and exploring its mechanisms of action in greater detail.